Cas no 1806461-70-0 (1-Bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806461-70-0
• MF: C₁₀H₇BrF₃IO₂
• MW: 422.96506524086
• CID: 4979146
• Update Time: 2025-07-22

1-Bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3IO2/c11-5-6(16)4-7-8(15)2-1-3-9(7)17-10(12,13)14/h1-3H,4-5H2
• InChI Key： AIDXVUSLMDWJSC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1CC(CBr)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806461-70-0)

1-Bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a molecular formula that reflects its complex structural features, this compound is characterized by the presence of bromine, iodine, and trifluoromethoxy substituents, which contribute to its unique reactivity and potential applications. The CAS number 1806461-70-0 serves as a unique identifier, ensuring precise referencing in scientific literature and industrial processes.

The structural motif of 1-bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one positions it as a valuable intermediate in the synthesis of more complex molecules. The combination of halogenated aromatic rings and an aliphatic ketone functionality makes this compound particularly interesting for researchers exploring novel pharmacophores. Specifically, the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings.

In recent years, advancements in drug discovery have highlighted the importance of structurally diverse intermediates like 1-bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one. For instance, studies have demonstrated its utility in the development of kinase inhibitors, where halogenated aromatic systems play a pivotal role in modulating binding affinity and selectivity. The bromine atom, in particular, can be leveraged for palladium-catalyzed transformations, enabling the construction of intricate molecular architectures.

One notable application of this compound is in the synthesis of trifluoromethoxypyridines, which are prevalent in modern therapeutics due to their ability to enhance drug-receptor interactions. The iodo group on the phenyl ring allows for efficient halogen exchange reactions, facilitating the introduction of additional functional groups at strategic positions. This flexibility makes 1-bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one a cornerstone in synthetic chemistry pipelines aimed at producing next-generation pharmaceuticals.

The pharmaceutical industry has increasingly relied on fluorinated compounds due to their favorable pharmacokinetic properties. The presence of multiple fluorine atoms in derivatives of 1-bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one can lead to improved bioavailability and reduced susceptibility to metabolic degradation. This has spurred research into optimizing synthetic routes to incorporate such moieties efficiently.

Moreover, computational modeling studies have begun to explore the binding modes of this compound with biological targets. The interplay between electronic effects and steric hindrance imposed by the bromo, iodo, and trifluoromethoxy groups provides insights into how structural modifications can fine-tune biological activity. Such insights are critical for designing molecules with enhanced therapeutic profiles.

The role of 1-bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one extends beyond academic research; it is also being evaluated in industrial settings for large-scale synthesis. Process chemists are focusing on developing greener methodologies to produce this intermediate while maintaining high yields and purity standards. This aligns with broader trends in pharmaceutical manufacturing toward sustainable practices.

In conclusion, 1-bromo-3-(2-iodo-6-(trifluoromethoxy)phenyl)propan-2-one represents a fascinating compound with multifaceted applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features make it indispensable for constructing biologically active molecules, particularly those targeting complex diseases. As research progresses, this compound will likely continue to play a pivotal role in the development of innovative therapeutics.